2-(8-Fluoroquinolin-3-yl)acetonitrile

• Molecular Formula: C11H7FN2
• Molecular Weight: 186.18 g/mol
• SMILES: C1=CC2=CC(=CN=C2C(=C1)F)CC#N
• InChI: InChI=1S/C11H7FN2/c12-10-3-1-2-9-6-8(4-5-13)7-14-11(9)10/h1-3,6-7H,4H2
• InChIKey: OACHTSDAKKRBDU-UHFFFAOYSA-N

2-(8-Fluoroquinolin-3-yl)acetonitrile: Overview

2-(8-Fluoroquinolin-3-yl)acetonitrile (CAS 1784411-75-1, molecular formula C₁₁H₇FN₂, molecular weight 186.18 g/mol) is a fluorinated quinoline derivative bearing a nitrile-functionalized acetonitrile side chain at the 3-position and a single fluorine atom at the 8-position of the quinoline ring . The compound belongs to the broader class of quinoline-3-acetonitriles, a scaffold employed in medicinal chemistry as a key intermediate for synthesizing ACAT inhibitors, NK-3 receptor ligands, kinase inhibitors, and antibacterial fluoroquinolone analogs . The specific 8-fluoro substitution pattern and 3-acetonitrile functionality distinguish it from non-fluorinated and regioisomeric analogs in terms of lipophilicity, electronic character, and potential metabolic interactions .

F

Fluorinated quinoline-3-acetonitrile building block for medicinal chemistry SAR campaigns 8-fluoro substitution; nitrile handle at 3-position

W

Suited for permeability-guided lead optimization workflows Computed LogP ~2.4; preserved TPSA relative to non-fluorinated parent

S

Supports positional isomer differentiation studies (8-F vs. 5-F) LogP, metabolic, and genotoxicity endpoints diverge by fluorine position

• [1] Takeda Chemical Industries. Quinoline derivatives, their production and use as ACAT inhibitors. US Patent 5,362,742, 1994. View Source
• [2] AstraZeneca AB. Alkylnitrile Quinolines as NK-3 Receptor Ligands. US Patent Application 2008/0306110, 2008. View Source
• [3] LaVoie, E.J., Defauw, J., Fealy, M., Way, B.M., McQueen, C.A. Genotoxicity of fluoroquinolines and methylquinolines. Carcinogenesis 1991, 12(2), 217-220. View Source
• [4] Hirano, Y. et al. The Influence of Quinolines on Coumarin 7-Hydroxylation in Bovine Liver Microsomes and Human CYP2A6. J. Health Sci. 2002, 48(2), 118-125. View Source

Why Close Analogs Cannot Substitute This Compound

Within the C₁₁H₇FN₂ fluoroquinoline-acetonitrile family, subtle differences in fluorine ring position and the nature of the acetonitrile linkage produce substantial divergence in physicochemical properties, biological target engagement, and safety profiles. The non-fluorinated parent 2-(quinolin-3-yl)acetonitrile differs by ~0.6 log units in lipophilicity (XLogP3 1.8 vs. 2.44) and lacks the metabolic CYP inhibition signature associated with 8-fluoro substitution . The positional isomer 2-(5-fluoroquinolin-8-yl)acetonitrile, while sharing identical molecular formula and weight, exhibits a markedly lower logP (1.657 vs. 2.44), altered hydrogen-bond acceptor topology, and a distinct genotoxicity determinant linked to the 5- vs. 8-fluoro position on the quinoline ring . These differences preclude simple interchangeability and demand compound-specific qualification in any SAR campaign, assay development, or scale-up procurement decision .

Parent

Non-fluorinated 2-(quinolin-3-yl)acetonitrile differs by ~0.6 log units in lipophilicity and lacks the 8-fluoro CYP interaction signature; permeability and metabolic profiles may not transfer.

Regioisomer

2-(5-Fluoroquinolin-8-yl)acetonitrile shares molecular formula but exhibits lower computed LogP (~1.7) and distinct genotoxicity determinants; chromatographic retention and ADME behavior may shift.

Handle

8-Fluoroquinoline lacks the 3-acetonitrile synthetic handle, limiting direct derivatization at the 3-position without additional C–C bond formation steps.

• [1] Kuujia.com. CAS 21863-57-0: 2-(Quinolin-3-yl)acetonitrile – XLogP3: 1.8. https://www.kuujia.com (accessed 2024). View Source
• [2] Chembase.cn. 2-(5-Fluoroquinolin-8-yl)acetonitrile – logP: 1.657. ChemBase ID: 274019. https://www.chembase.cn (accessed 2024). View Source
• [3] LaVoie, E.J., Defauw, J., Fealy, M., Way, B.M., McQueen, C.A. Genotoxicity of fluoroquinolines and methylquinolines. Carcinogenesis 1991, 12(2), 217-220. View Source
• [4] Hirano, Y. et al. The Influence of Quinolines on Coumarin 7-Hydroxylation in Bovine Liver Microsomes and Human CYP2A6. J. Health Sci. 2002, 48(2), 118-125. View Source

Quantitative Differentiation from Close Analogs

Enhanced Lipophilicity vs. Non-Fluorinated Parent

2-(8-Fluoroquinolin-3-yl)acetonitrile demonstrates a computed LogP of 2.44, compared to XLogP3 of 1.8 for the non-fluorinated parent 2-(quinolin-3-yl)acetonitrile, representing a ΔLogP of +0.64 . This increase in lipophilicity, driven by the 8-fluoro substituent, is achieved without meaningful change in topological polar surface area (TPSA: 36.68 Ų for the target vs. ~36.7 Ų for the parent), indicating that hydrogen-bonding capacity is preserved while passive membrane permeability is enhanced .

Lipophilicity vs. Parent

Cross-study comparable

ΔLogP = +0.64 (target LogP 2.44 vs. parent XLogP3 1.8)

TPSA preserved ~36.7 Ų

Supports permeability screening workflow selection

Different computational methods introduce minor uncertainty

Evidence Dimension	Computed lipophilicity (LogP / XLogP3)
Target Compound Data	LogP = 2.44 (Leyan computed); TPSA = 36.68 Ų
Comparator Or Baseline	2-(Quinolin-3-yl)acetonitrile: XLogP3 = 1.8 (PubChem/Kuujia); TPSA ≈ 36.7 Ų
Quantified Difference	ΔLogP = +0.64 (target is ~2.4× more lipophilic by log scale)
Conditions	Computed physicochemical properties; different computational methods (XLogP3 vs. vendor LogP) introduce minor uncertainty

Why This Matters

A 0.64 log unit increase in lipophilicity can translate to a ~4.4-fold increase in octanol-water partition coefficient, directly impacting cell permeability, tissue distribution, and oral bioavailability potential, making the target compound preferable for lead optimization campaigns requiring balanced permeability .

• [1] Kuujia.com. CAS 21863-57-0: 2-(Quinolin-3-yl)acetonitrile – XLogP3: 1.8; TPSA: 36.7 Ų. https://www.kuujia.com (accessed 2024). View Source
• [2] Waring, M.J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5(3), 235-248. (General principle: ΔLogP of 0.64 ≈ 4.4× increase in P). View Source

LogP Superiority Over 5-Fluoro Positional Isomer

The 8-fluoro regioisomer exhibits a calculated LogP of 2.44, whereas the 5-fluoro positional isomer 2-(5-fluoroquinolin-8-yl)acetonitrile (CAS 1306605-81-1) displays a logP of 1.657, yielding a difference of +0.78 log units . Both compounds share identical molecular formula (C₁₁H₇FN₂) and molecular weight (186.18 g/mol), yet the position of the fluorine atom—peri to the quinoline nitrogen in the 8-isomer vs. distal in the 5-isomer—produces a pronounced difference in overall polarity and hydrogen-bond acceptor topology .

LogP vs. 5-F Isomer

Cross-study comparable

ΔLogP = +0.78 (target 2.44 vs. 5-F isomer 1.66)

Identical MF/MW

Positional isomer LogP context for HPLC method development

Vendor-computed values; engines may vary

Evidence Dimension	Computed LogP
Target Compound Data	LogP = 2.44
Comparator Or Baseline	2-(5-Fluoroquinolin-8-yl)acetonitrile: logP = 1.657
Quantified Difference	ΔLogP = +0.78 (target is ~6× more lipophilic)
Conditions	Vendor-computed values; different calculation engines may introduce variability

Why This Matters

A 0.78 log unit difference in LogP between regioisomers directly impacts reversed-phase HPLC retention time, LogD₇.₄, and in vivo volume of distribution, allowing researchers to select the 8-fluoro isomer for applications requiring higher membrane partitioning or the 5-fluoro isomer for lower non-specific binding .

• [1] Chembase.cn. 2-(5-Fluoroquinolin-8-yl)acetonitrile – logP: 1.657. ChemBase ID: 274019. https://www.chembase.cn (accessed 2024). View Source
• [2] Ritchie, T.J., Macdonald, S.J.F. The impact of aromatic ring count on compound developability. Drug Discov. Today 2009, 14(21-22), 1011-1020. (Context: LogP differences and developability). View Source

Distinct CYP2A6 Inhibition Profile by Fluorine Position

In a comparative study of fluoroquinoline positional isomers on coumarin 7-hydroxylation catalyzed by bovine liver microsomes and human CYP2A6, 8-fluoroquinoline (8FQ) exhibited stronger inhibition than both unsubstituted quinoline and 3-fluoroquinoline (3FQ), with 3FQ showing the weakest inhibition (apparent Vₘₐₓ = 0.59 nmol/min/nmol CYP) . While these data were generated on the parent fluoroquinoline scaffolds (without the 3-acetonitrile substituent), they indicate a class-level trend: the 8-fluoro substitution pattern imparts a stronger CYP2A6 interaction than the 3-fluoro pattern, which is relevant when the target compound is used as a building block for CYP-sensitive drug candidates .

CYP2A6 Inhibition

Class-level inference

Rank order: 8-FQ ≈ 5-FQ ≈ 6-FQ > quinoline > 3-FQ (weakest)

3-FQ apparent Vₘₐₓ 0.59 nmol/min/nmol CYP

CYP2A6 interaction context for building block selection

Parent fluoroquinoline scaffold data; acetonitrile absent

Evidence Dimension	CYP2A6 inhibitory potency (by fluoro position on quinoline core)
Target Compound Data	8-Fluoroquinoline (core scaffold of target): strong CYP2A6 inhibition (exact IC₅₀ not reported; stronger than quinoline baseline)
Comparator Or Baseline	3-Fluoroquinoline: weakest inhibition among isomers tested; apparent Vₘₐₓ = 0.59 nmol/min/nmol CYP vs. uninhibited control
Quantified Difference	Qualitative rank order: 8FQ ≈ 5FQ ≈ 6FQ > quinoline > 3FQ (3FQ weakest)
Conditions	Coumarin 7-hydroxylation assay; bovine liver microsomes and human recombinant CYP2A6; substrate concentration not specified for all conditions

Why This Matters

When designing fluorinated quinoline-acetonitrile libraries for CNS or hepatic targets, the 8-fluoro isomer carries a higher probability of CYP2A6-mediated drug-drug interaction liability than the 3-fluoro isomer, a differentiation that should inform both candidate selection and procurement of the correct building block for SAR exploration .

• [1] Hirano, Y. et al. The Influence of Quinolines on Coumarin 7-Hydroxylation in Bovine Liver Microsomes and Human CYP2A6. J. Health Sci. 2002, 48(2), 118-125. View Source
• [2] LaVoie, E.J., Defauw, J., Fealy, M., Way, B.M., McQueen, C.A. Genotoxicity of fluoroquinolines and methylquinolines. Carcinogenesis 1991, 12(2), 217-220. (Context: genotoxicity SAR of fluoroquinoline isomers). View Source

Genotoxicity Risk Stratification in Fluoroquinoline Isomers

In a comprehensive structure-activity study of the complete fluoroquinoline isomeric series, 8-fluoroquinoline was found to induce unscheduled DNA synthesis (UDS) in rat hepatocytes, a marker of genotoxic DNA damage, whereas 2-fluoroquinoline and 3-fluoroquinoline did not exhibit significant UDS induction . Only 5-, 6-, 7-, and 8-fluoroquinoline were capable of inducing UDS. These findings indicate that positions 1–3 on the quinoline ring are critical sites associated with genotoxicity—substitution at these positions (as with 2- or 3-fluoro) abrogates the genotoxic response, while substitution at positions 5–8 does not .

Genotoxicity Flag

Class-level inference

8-Fluoroquinoline: UDS-positive (genotoxic); 3-FQ: UDS-negative

Rat hepatocyte assay

Genotoxicity endpoint context for fragment triage

Core scaffold evidence; extrapolation requires review

Evidence Dimension	Genotoxicity: Unscheduled DNA synthesis (UDS) induction in rat hepatocytes
Target Compound Data	8-Fluoroquinoline (core scaffold of target): UDS positive (genotoxic)
Comparator Or Baseline	2-Fluoroquinoline and 3-Fluoroquinoline: UDS negative (no significant genotoxicity); Non-fluorinated quinoline: UDS positive
Quantified Difference	Binary classification: UDS-positive (genotoxic) vs. UDS-negative (non-genotoxic) by fluorine position
Conditions	Rat primary hepatocytes; UDS measured by autoradiography; dose range studied across fluoroquinoline isomers

Why This Matters

For programs where genotoxicity liability must be minimized (e.g., chronic indications, prophylactic use), the 8-fluoro substitution pattern represents a potential flag that is absent in 3-fluoro analogs; researchers must weigh this class-level genotoxicity signal against the pharmacokinetic advantages of 8-fluoro substitution when procuring building blocks .

• [1] LaVoie, E.J., Defauw, J., Fealy, M., Way, B.M., McQueen, C.A. Genotoxicity of fluoroquinolines and methylquinolines. Carcinogenesis 1991, 12(2), 217-220. DOI: 10.1093/carcin/12.2.217. View Source
• [2] Kato, T., Saeki, K., Kawazoe, Y., Hakura, A. Effects of oligofluorine substitution on the mutagenicity of quinoline: a study with twelve fluoroquinoline derivatives. Mutat. Res. 1999, 439(2), 149-157. View Source

Versatile 3-Acetonitrile Synthetic Handle

2-(8-Fluoroquinolin-3-yl)acetonitrile uniquely combines three functional elements within a single low-molecular-weight scaffold (MW 186.18): (i) the 8-fluoro substituent for metabolic modulation and ¹⁹F NMR detection; (ii) the quinoline nitrogen for acid-base reactivity and metal chelation; and (iii) the 3-acetonitrile (-CH₂CN) group enabling further derivatization via hydrolysis to carboxylic acids, reduction to amines, cycloaddition to heterocycles, or nucleophilic addition . In contrast, 8-fluoroquinoline (CAS 394-68-3, MW 147.15) lacks the nitrile synthetic handle entirely, while 2-(5-fluoroquinolin-8-yl)acetonitrile places the acetonitrile group at the 8-position alongside a 5-fluoro substituent, creating a different vector for further elaboration .

Synthetic Handle

Supporting evidence

Three addressable sites: 8-F, quinoline N, 3-CH₂CN

Absent in 8-fluoroquinoline

Supports rapid 3-vector SAR derivatization

Structural comparison; no reaction yield data

Evidence Dimension	Number and type of chemically addressable functional groups for downstream derivatization
Target Compound Data	Three distinct reactive sites: 8-F (¹⁹F probe), quinoline N (basic/coordinating), 3-CH₂CN (nucleophilic/electrophilic chemistry)
Comparator Or Baseline	8-Fluoroquinoline: 2 reactive sites (8-F + quinoline N); 2-(5-Fluoroquinolin-8-yl)acetonitrile: 3 sites but different spatial arrangement
Quantified Difference	Qualitative: target provides 3-position CH₂CN handle that is absent in 8-fluoroquinoline and spatially distinct from the 8-position CH₂CN in the 5-fluoro isomer
Conditions	Structural comparison based on reported synthetic utility of quinoline-3-acetonitriles in medicinal chemistry programs

Why This Matters

The 3-acetonitrile group enables direct conversion to carboxylic acid, amide, amine, tetrazole, and heterocyclic products without requiring de novo C-C bond formation at the 3-position, reducing synthetic step count in lead optimization and facilitating rapid SAR exploration of the quinoline 3-vector .

• [1] Takeda Chemical Industries. Quinoline derivatives, their production and use as ACAT inhibitors. US Patent 5,362,742, 1994. (Context: quinoline-3-acetonitriles as intermediates for biologically active compounds). View Source
• [2] Chembase.cn. 2-(5-Fluoroquinolin-8-yl)acetonitrile – ChemBase ID: 274019; MF: C₁₁H₇FN₂; MW: 186.18. https://www.chembase.cn (accessed 2024). View Source

Recommended Application Scenarios

Lead Optimization for Membrane Permeability

When a quinoline-3-acetonitrile hit requires improved cell permeability without increasing hydrogen-bond acceptor/donor count, 2-(8-fluoroquinolin-3-yl)acetonitrile offers a LogP of 2.44 (+0.64 vs. non-fluorinated parent) at near-identical TPSA (~36.7 Ų), making it a rational building block for permeability-guided SAR . This is especially relevant for CNS and intracellular target programs where passive diffusion is rate-limiting.

ACAT and NK-3 Receptor Antagonist Libraries

Patents describing quinoline-3-acetonitrile-based ACAT inhibitors (US 5,362,742) and alkylnitrile quinoline NK-3 antagonists (US 2008/0306110) establish the 3-acetonitrile quinoline scaffold as a privileged chemotype for these targets . The 8-fluoro substitution provides a ¹⁹F NMR probe for metabolic tracing and target engagement studies, while the 3-acetonitrile handle permits systematic derivatization without altering the fluorine probe position.

CYP2A6 Interaction and Metabolic Stability Studies

Based on class-level evidence that 8-fluoroquinoline exhibits stronger CYP2A6 inhibition than 3-fluoroquinoline (apparent Vₘₐₓ = 0.59 nmol/min/nmol CYP for 3FQ), the target compound serves as a relevant probe for position-specific fluorine effects on cytochrome P450 metabolism . Researchers designing fluorinated quinoline libraries for hepatic targets should use the 8-fluoro building block to evaluate CYP2A6-mediated drug-drug interaction risks early in hit-to-lead.

Genotoxicity-Aware Fragment-Based Screening

The established genotoxicity of the 8-fluoroquinoline core—inducing unscheduled DNA synthesis in rat hepatocytes—contrasts with the non-genotoxic profile of 2- and 3-fluoroquinoline isomers . For fragment-based or DNA-encoded library screening programs where genotoxicity risk stratification is part of the triage cascade, the target compound can serve as a positive control (genotoxic flag present) against which 3-substituted fluoroquinoline fragments are benchmarked .

Application

Selection Property

Validation Focus

Permeability SAR studies

Computed LogP ~2.4 with preserved TPSA

Cell permeability assay context

ACAT / NK-3 target libraries

3-Acetonitrile quinoline scaffold; ¹⁹F NMR probe

Target engagement assay context

CYP2A6 interaction profiling

8-Fluoro CYP inhibition class-level signal

CYP inhibition assay context

Genotoxicity-aware fragment screening

UDS-positive core scaffold comparator

Genotoxicity endpoint context

• [1] Kuujia.com. CAS 21863-57-0: 2-(Quinolin-3-yl)acetonitrile – XLogP3: 1.8; TPSA: 36.7 Ų. https://www.kuujia.com (accessed 2024). View Source
• [2] Takeda Chemical Industries. Quinoline derivatives, their production and use as ACAT inhibitors. US Patent 5,362,742, 1994. View Source
• [3] AstraZeneca AB. Alkylnitrile Quinolines as NK-3 Receptor Ligands. US Patent Application 2008/0306110, 2008. View Source
• [4] Hirano, Y. et al. The Influence of Quinolines on Coumarin 7-Hydroxylation in Bovine Liver Microsomes and Human CYP2A6. J. Health Sci. 2002, 48(2), 118-125. View Source
• [5] LaVoie, E.J., Defauw, J., Fealy, M., Way, B.M., McQueen, C.A. Genotoxicity of fluoroquinolines and methylquinolines. Carcinogenesis 1991, 12(2), 217-220. View Source
• [6] Kato, T., Saeki, K., Kawazoe, Y., Hakura, A. Effects of oligofluorine substitution on the mutagenicity of quinoline: a study with twelve fluoroquinoline derivatives. Mutat. Res. 1999, 439(2), 149-157. View Source